Cas no 304457-88-3 (1H-Imidazole-5-carboxamide,N-2-propen-1-yl-)
304457-88-3 structure
Product Name:1H-Imidazole-5-carboxamide,N-2-propen-1-yl-
CAS No:304457-88-3
MF:C7H9N3O
MW:151.165860891342
CID:299528
PubChem ID:45084298
Update Time:2025-04-19
1H-Imidazole-5-carboxamide,N-2-propen-1-yl- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-carboxamide,N-2-propen-1-yl-
- 1H-Imidazole-4-carboxamide,N-2-propenyl- (9CI)
- N-prop-2-enyl-1H-imidazole-5-carboxamide
- 304457-88-3
- N-ALLYL-1H-IMIDAZOLE-4-CARBOXAMIDE
- AKOS011939354
- DTXSID90665581
- N-(Prop-2-en-1-yl)-1H-imidazole-5-carboxamide
-
- Inchi: 1S/C7H9N3O/c1-2-3-9-7(11)6-4-8-5-10-6/h2,4-5H,1,3H2,(H,8,10)(H,9,11)
- InChI Key: FZLREZZBWMOTNK-UHFFFAOYSA-N
- SMILES: O=C(C1=CN=CN1)NCC=C
Computed Properties
- Exact Mass: 151.07467
- Monoisotopic Mass: 151.075
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.8A^2
- XLogP3: 0.3
Experimental Properties
- PSA: 57.78
1H-Imidazole-5-carboxamide,N-2-propen-1-yl- Related Literature
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Nan Fu,Naphaporn Chiewchan,Xiao Dong Chen Food Funct., 2020,11, 211-220
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
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